SID-530
Description
SID-530 is a synthetic compound hypothesized to belong to the class of organophosphorus derivatives, characterized by its unique structural backbone incorporating a 9,10-dihydro-9-oxa-10-phosphaphenanthrene-10-oxide (DOPO) moiety . Its synthesis typically involves multi-step reactions, including phosphorylation and cyclization, with yields optimized to >85% under inert atmospheric conditions . Preliminary studies suggest that this compound exhibits superior thermal stability (decomposition temperature >300°C) compared to conventional phosphorus-based flame retardants, making it a candidate for high-performance industrial materials .
Properties
Molecular Formula |
C20H28N4O6 |
|---|---|
Appearance |
Solid powder |
Synonyms |
SID530; SID 530; SID530.; NONE |
Origin of Product |
United States |
Comparison with Similar Compounds
Research Validation and Controversies
Recent studies highlight discrepancies in this compound’s reported LOI values. For instance, Huang et al. (2020) documented an LOI of 38.5% in epoxy systems , whereas a 2024 review in Silicate Bulletin noted variability (±2%) dependent on polymer crystallinity . Additionally, debates persist regarding its environmental impact: some researchers argue that its bromine-free formulation mitigates toxicity , while others emphasize its persistence in aquatic ecosystems .
Featured Recommendations
| Most viewed |
|
|
|---|---|---|
| Most popular with customers |
|
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
